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Introduction
Nanaomycin C is a member of the nanaomycin family of antibiotics, a group of quinone-related

compounds produced by the Gram-positive soil bacterium, Streptomyces rosa var. notoensis.

[1] First isolated alongside nanaomycins A and B, Nanaomycin C is structurally distinguished

as an amide derivative of Nanaomycin A.[1] The nanaomycins, as a class, exhibit a range of

biological activities, including antibacterial, antifungal, and antitumor properties. This technical

guide provides a comprehensive overview of Nanaomycin C, focusing on its biosynthesis,

production, isolation, and the regulatory networks governing its synthesis in Streptomyces.

Physicochemical Properties and Bioactivity
While specific quantitative data for Nanaomycin C is limited in publicly available literature, the

properties of the closely related and more extensively studied nanaomycins provide valuable

context.
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Property Nanaomycin A Nanaomycin B Nanaomycin C Reference

Molecular

Formula
C₁₆H₁₄O₆ C₁₆H₁₆O₇ C₁₆H₁₅NO₅ [2]

Molecular Weight 302.28 320.29 301.29 [2]

Appearance Orange needles
Pale yellow

needles
- [2]

Bioactivity

Active against

Gram-positive

bacteria, fungi,

and Mycoplasma

gallisepticum.

Selective

inhibitor of

DNMT3B.

Active against

mycoplasmas

and fungi.

Biological

activities are

noted, with

derivatives

showing strong

activity against

Gram-positive

bacteria, fungi,

and Mycoplasma

gallisepticum.

[1][2][3][4]

Acute Toxicity

(LD₅₀, ip in mice)
28.2 mg/kg 169 mg/kg - [2]

Biosynthesis of Nanaomycin C
The biosynthesis of nanaomycins in Streptomyces rosa var. notoensis proceeds through a type

II polyketide synthase (PKS) pathway, utilizing acetate units as primary building blocks. While

the complete biosynthetic gene cluster for nanaomycins has not been fully elucidated in the

available literature, a proposed pathway can be constructed based on the identified

intermediates.

The biosynthesis is thought to commence with the formation of a polyketide chain, which then

undergoes a series of cyclization and modification reactions to yield Nanaomycin D, the first

stable intermediate in the pathway.[5] Nanaomycin D is then converted to Nanaomycin A.[5][6]

The conversion of Nanaomycin A to Nanaomycin C involves an amidation reaction, where the

carboxylic acid group of Nanaomycin A is converted to a primary amide. The specific enzyme

catalyzing this step has not yet been characterized.
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Below is a diagram illustrating the proposed biosynthetic pathway leading to Nanaomycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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